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Compound of Interest

Compound Name: Phenylglyoxylic Acid

Cat. No.: B029381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of phenylglyoxylic
acid in various solvents. The document includes quantitative solubility data, detailed

experimental protocols for solubility determination, and a visual representation of the

experimental workflow.

Introduction to Phenylglyoxylic Acid
Phenylglyoxylic acid (also known as benzoylformic acid) is an organic compound with the

formula C₆H₅COCOOH.[1] It is a 2-oxo monocarboxylic acid where the aldehyde hydrogen of

glyoxylic acid is replaced by a phenyl group.[2][3][4] At room temperature, it typically appears

as a white to off-white or light yellow crystalline solid.[2][3][4] This compound serves as a key

building block in chemical synthesis and is utilized in the production of pharmaceutical

intermediates and food additives.[5] It is also recognized as a metabolite of ethylbenzene and

styrene, making it a useful biomarker for exposure to these compounds.[2][4][6][7][8]

The solubility of phenylglyoxylic acid is a critical parameter for its application in various

chemical reactions and formulations. It exhibits moderate solubility in polar solvents.[2]

Quantitative Solubility Data
The following table summarizes the available quantitative data on the solubility of

phenylglyoxylic acid in different solvents.
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Solvent Temperature Solubility
Molar
Concentration
(mM)

Source(s)

Water 0 °C
920 g/L (920,000

mg/L)
~6128 [3][9]

Methanol Not Specified
0.1 g/mL (100

g/L)
~666 [2][10]

Chloroform Not Specified 10% (w/v) - [10]

DMSO Not Specified 3 mg/mL (3 g/L) 19.98 [6]

DMSO Not Specified
30 mg/mL (30

g/L)
199.82 [5][7]

DMSO Not Specified
50 mg/mL (50

g/L)
333.04 [8]

10% DMSO +

40% PEG300 +

5% Tween 80 +

45% Saline

Not Specified 1 mg/mL (1 g/L) 6.66 [6]

Note: There are conflicting reports for the solubility in DMSO. This may be due to differences in

experimental conditions or the purity of the solvent. It is also noted that moisture-absorbing

DMSO can reduce solubility.[5] Additionally, while described as moderately soluble in ethanol

and acetone, specific quantitative data for these solvents were not readily available in the

searched literature.[2] One source indicated insolubility in water, which contradicts other

findings.[10]

Experimental Protocol for Solubility Determination
(Shake-Flask Method)
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a solid compound in a solvent.[11] This method ensures that the solvent is fully

saturated with the solute, providing an accurate measure of solubility at a given temperature.
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3.1. Materials and Equipment

Phenylglyoxylic acid (solute)

Selected solvent(s)

Sealed glass vials or flasks

Temperature-controlled shaker or agitator

Centrifuge

Syringe filters (e.g., PTFE, chemically inert)

Analytical balance

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Thermometer

3.2. Procedure

Preparation of a Saturated Solution:

Add an excess amount of phenylglyoxylic acid to a known volume of the chosen solvent

in a sealed container. The excess solid is crucial to ensure that equilibrium is reached.

Place the container in a temperature-controlled shaker or agitator.[11] Maintain a constant

temperature throughout the experiment, as solubility is temperature-dependent.[12][13]

Agitate the mixture for a sufficient period (typically 24-72 hours) to allow the system to

reach equilibrium between the dissolved and undissolved solute.[11]

Phase Separation:
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Once equilibrium is achieved, separate the undissolved solid from the saturated solution.

[11]

This is typically done by centrifuging the sample to pellet the excess solid.

Carefully aspirate the supernatant (the saturated solution) and filter it through a chemically

inert syringe filter to remove any remaining solid particles.[11]

Quantification of Solute:

Accurately dilute a known volume of the clear, saturated filtrate with an appropriate

solvent.

Determine the concentration of phenylglyoxylic acid in the diluted filtrate using a

calibrated analytical method, such as HPLC.[11]

A calibration curve should be generated using standard solutions of phenylglyoxylic acid
at known concentrations to ensure accurate quantification.[11]

Data Reporting:

Calculate the solubility of phenylglyoxylic acid in the solvent based on the measured

concentration and the dilution factor.

Report the solubility in standard units such as mg/mL, g/L, or molarity (mol/L), and always

specify the temperature at which the measurement was conducted.[11]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the shake-flask method for determining

solubility.
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Caption: A generalized workflow for determining equilibrium solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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